Cas no 1695002-73-3 (1-(2,2-dimethylcyclopropyl)butan-1-one)

1-(2,2-Dimethylcyclopropyl)butan-1-one is a cyclopropane-substituted ketone characterized by its unique structural features, including a strained cyclopropane ring and a butanone backbone. This compound exhibits notable stability due to the steric protection provided by the geminal dimethyl groups on the cyclopropane ring, which mitigates ring strain effects. Its reactivity profile makes it a valuable intermediate in organic synthesis, particularly for the construction of complex cyclic frameworks or as a precursor in pharmaceutical and agrochemical applications. The ketone functionality offers versatility for further derivatization, while the cyclopropane moiety can impart rigidity to molecular architectures. Its balanced lipophilicity may also enhance bioavailability in drug design contexts.
1-(2,2-dimethylcyclopropyl)butan-1-one structure
1695002-73-3 structure
Product Name:1-(2,2-dimethylcyclopropyl)butan-1-one
CAS No:1695002-73-3
MF:C9H16O
MW:140.222743034363
MDL:MFCD29060367
CID:4611337
PubChem ID:107003793
Update Time:2025-06-13

1-(2,2-dimethylcyclopropyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(2,2-dimethylcyclopropyl)-
    • 1-(2,2-dimethylcyclopropyl)butan-1-one
    • MDL: MFCD29060367
    • Inchi: 1S/C9H16O/c1-4-5-8(10)7-6-9(7,2)3/h7H,4-6H2,1-3H3
    • InChI Key: DEXFTOZMPWWWDE-UHFFFAOYSA-N
    • SMILES: C(C1CC1(C)C)(=O)CCC

1-(2,2-dimethylcyclopropyl)butan-1-one Pricemore >>

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1-(2,2-dimethylcyclopropyl)butan-1-one Related Literature

Additional information on 1-(2,2-dimethylcyclopropyl)butan-1-one

Introduction to 1-(2,2-dimethylcyclopropyl)butan-1-one (CAS No. 1695002-73-3)

1-(2,2-dimethylcyclopropyl)butan-1-one is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural properties and potential applications. With the CAS number 1695002-73-3, this compound represents a fascinating blend of cyclic and aliphatic moieties, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials. The molecular structure of 1-(2,2-dimethylcyclopropyl)butan-1-one consists of a cyclopropyl ring substituted with two methyl groups at the 2-position, attached to a butanone backbone. This configuration imparts distinct steric and electronic characteristics that influence its reactivity and utility in various chemical processes.

The compound's relevance is further underscored by its potential role in the synthesis of more complex molecules. In recent years, advancements in organic synthesis have highlighted the importance of such intermediates in constructing intricate scaffolds found in bioactive compounds. The presence of the dimethylcyclopropyl group introduces rigidity to the molecule, which can be exploited in designing ligands or catalysts with specific binding affinities. This feature is particularly valuable in medicinal chemistry, where precise molecular interactions are often critical for therapeutic efficacy.

Recent studies have begun to explore the pharmacological potential of derivatives of 1-(2,2-dimethylcyclopropyl)butan-1-one. Researchers are investigating how modifications to this core structure can lead to compounds with improved pharmacokinetic profiles or enhanced biological activity. For instance, the incorporation of heterocyclic rings or functional groups at strategic positions within the molecule could yield novel scaffolds with therapeutic relevance. Such explorations align with the broader trend in drug discovery towards identifying molecules with minimal side effects and high target specificity.

The chemical properties of 1-(2,2-dimethylcyclopropyl)butan-1-one also make it a promising candidate for industrial applications. Its stability under various conditions and its ability to participate in diverse chemical reactions suggest uses in polymer chemistry, where it could serve as a monomer or crosslinking agent. Additionally, the compound's volatility and solubility characteristics may find utility in fragrance formulations or as an intermediate in specialty chemical synthesis.

In terms of synthetic methodologies, the preparation of 1-(2,2-dimethylcyclopropyl)butan-1-one involves multi-step reactions that showcase modern techniques in organic chemistry. The synthesis typically begins with the formation of the cyclopropyl ring followed by functionalization at the 2-position. Recent innovations in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and energy consumption. These advancements reflect the industry's commitment to green chemistry principles and sustainable manufacturing practices.

The role of computational chemistry in understanding 1-(2,2-dimethylcyclopropyl)butan-1-one cannot be overstated. Molecular modeling techniques allow researchers to predict the compound's behavior under different conditions, aiding in the design of experiments and optimization of synthetic routes. Furthermore, computational studies help elucidate its interaction with biological targets, providing insights into potential drug-like properties. This interdisciplinary approach is essential for translating laboratory findings into practical applications.

As research continues to uncover new applications for 1-(2,2-dimethylcyclopropyl)butan-1-one, its significance in both academic and industrial settings is likely to grow. The compound exemplifies how structural complexity can be leveraged to create molecules with tailored properties, opening doors to innovation across multiple domains. Whether used as a building block for pharmaceuticals or as a functional material in advanced technologies, this compound represents a cornerstone of modern chemical research.

The future directions for studying 1-(2,2-dimethylcyclopropyl)butan-1-one include exploring its role in emerging fields such as nanotechnology and biodegradable materials. Its unique structural features may enable applications that are not yet conceivable, further solidifying its importance in the chemical sciences. As always, adherence to rigorous safety standards and ethical guidelines will be paramount as researchers delve deeper into its potential.

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